N-benzyl-2-[cyclohexyl(methylsulfonyl)amino]acetamide

• IUPAC Name: N-benzyl-2-[cyclohexyl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C16H24N2O3S/c1-22(20,21)18(15-10-6-3-7-11-15)13-16(19)17-12-14-8-4-2-5-9-14/h2,4-5,8-9,15H,3,6-7,10-13H2,1H3,(H,17,19)
• InChI Key: QRRHBSLIFIWXNK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NCC1=CC=CC=C1)C2CCCCC2
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

N-benzyl-2-[cyclohexyl(methylsulfonyl)amino]acetamide is an organic compound with a complex structure that includes a benzyl group, a cyclohexyl group, and a methylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-2-[cyclohexyl(methylsulfonyl)amino]acetamide typically involves multiple steps. One common method includes the reaction of benzylamine with cyclohexylmethylsulfonyl chloride to form an intermediate, which is then reacted with acetic anhydride to yield the final product. The reaction conditions often require a solvent such as dichloromethane and a base like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-2-[cyclohexyl(methylsulfonyl)amino]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the benzyl or cyclohexyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N-benzyl-2-[cyclohexyl(methylsulfonyl)amino]acetamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-benzyl-2-[cyclohexyl(methylsulfonyl)amino]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-2-[cyclohexyl(methyl)amino]acetamide
• N-benzyl-2-[cyclohexyl(ethylsulfonyl)amino]acetamide
• N-benzyl-2-[cyclohexyl(phenylsulfonyl)amino]acetamide

Uniqueness

N-benzyl-2-[cyclohexyl(methylsulfonyl)amino]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.